Cas no 2167185-78-4 (1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid)

• Product Name: 1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• CAS No: 2167185-78-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6268800
• PubChem ID: 141615319
• Update Time: 2025-07-15

1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• EN300-1425907
• 2167185-78-4
• 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-8-carboxylic acid
• SCHEMBL23235061
• tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylic

• Inchi： 1S/C8H10N2O2/c11-8(12)6-1-3-10-4-2-9-5-7(6)10/h1,3,9H,2,4-5H2,(H,11,12)
• InChI Key： VITDNBSQFZMTSY-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2CCNCC2=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

Introduction to 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid (CAS No. 2167185-78-4)

1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid, identified by the CAS number 2167185-78-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrazine class, a family of nitrogen-containing heterocycles known for their diverse biological activities and potential applications in drug discovery. The presence of multiple hydrogen atoms on the pyrrolopyrazine core and the carboxylic acid functional group at the 8-position endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

The molecular structure of 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid consists of two fused rings: a pyrrole ring and an azine ring. The carboxylic acid moiety at the 8-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. This structural feature has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on nitrogen-containing heterocycles due to their broad spectrum of biological activities. Pyrrolopyrazines have been particularly studied for their potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The unique electronic and steric properties of 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid make it a versatile building block for designing molecules that can interact with biological targets in novel ways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrrolopyrazine core is found in several known bioactive compounds, suggesting that 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid may exhibit similar pharmacological properties. Preliminary studies have hinted at its potential in inhibiting certain enzymes and receptors implicated in inflammatory diseases and cancer. These findings have spurred further investigation into its mechanism of action and therapeutic potential.

The synthesis of 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid represents a significant achievement in synthetic organic chemistry. The construction of the pyrrolopyrazine scaffold requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including transition-metal-catalyzed cross-coupling reactions and palladium-catalyzed cyclizations. These techniques have enabled the efficient preparation of complex heterocyclic structures like 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid, facilitating its exploration as a pharmacological tool.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid. Molecular modeling studies have provided insights into its binding interactions with biological targets such as enzymes and receptors. These simulations have helped guide the design of derivatives with enhanced affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The carboxylic acid group at the 8-position of 1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid offers numerous possibilities for chemical modification. This functional group can be used to introduce various substituents that modulate solubility、metabolic stability、and pharmacokinetic properties. For instance，esterification or amidation of the carboxylic acid can yield derivatives with improved pharmacological profiles. Additionally，the carboxylate anion can participate in salt formation，enabling formulation into different dosage forms.

In conclusion，1H,2H,3H,4H-pyrrolo[1,2-apyrazine-8-carboxylic acid] (CAS No. 2167185-78-4) is a structurally fascinating compound with significant potential in pharmaceutical research。 Its unique scaffold and functional group make it an excellent candidate for further exploration as a lead molecule or building block for drug discovery。 With ongoing advancements in synthetic chemistry、computational biology、and medicinal chemistry，this compound is poised to play a crucial role in the development of novel therapeutic agents.